Cas no 1804364-73-5 (Methyl 5-(chloromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-2-acetate)

Methyl 5-(chloromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-2-acetate is a versatile pyridine derivative with significant potential in pharmaceutical and agrochemical applications. Its structure features a chloromethyl group, a hydroxyl group, and a trifluoromethoxy substituent, offering multiple reactive sites for further functionalization. The trifluoromethoxy group enhances lipophilicity and metabolic stability, making it valuable in drug design. The presence of both hydroxy and ester functionalities allows for selective modifications, enabling the synthesis of diverse analogs. This compound is particularly useful as an intermediate in the development of bioactive molecules, including kinase inhibitors and antimicrobial agents. Its well-defined reactivity profile ensures consistent performance in synthetic routes.

Methyl 5-(chloromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-2-acetate structure

1804364-73-5 structure

Product Name:Methyl 5-(chloromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-2-acetate

CAS No:1804364-73-5

MF:C₁₀H₉ClF₃NO₄

MW:299.630972623825

CID:4834603

Update Time:2025-05-21

Methyl 5-(chloromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

- Methyl 5-(chloromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-2-acetate
- Inchi： 1S/C10H9ClF3NO4/c1-18-7(16)2-6-8(17)9(19-10(12,13)14)5(3-11)4-15-6/h4,17H,2-3H2,1H3
- InChI Key： DWOUOIAGVJTYMH-UHFFFAOYSA-N
- SMILES： ClCC1=CN=C(CC(=O)OC)C(=C1OC(F)(F)F)O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 19
Rotatable Bond Count: 5
Complexity: 316
XLogP3: 1.9
Topological Polar Surface Area: 68.6

Methyl 5-(chloromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-2-acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029092587-1g	Methyl 5-(chloromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-2-acetate	1804364-73-5	97%	1g	$1,549.60	2022-04-02

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Additional information on Methyl 5-(chloromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-2-acetate

Comprehensive Overview of Methyl 5-(chloromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1804364-73-5)

Methyl 5-(chloromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1804364-73-5) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique chloromethyl and trifluoromethoxy functional groups, has garnered attention for its potential in drug discovery and material science. Its molecular structure, combining a pyridine core with ester and hydroxyl substituents, makes it a versatile intermediate for synthesizing bioactive molecules.

In recent years, the demand for trifluoromethoxy-containing compounds has surged due to their enhanced metabolic stability and lipophilicity, traits highly valued in medicinal chemistry. Researchers are particularly interested in CAS No. 1804364-73-5 for its role in developing kinase inhibitors and antimicrobial agents. The chloromethyl group further enables facile derivatization, allowing chemists to explore diverse structural modifications for targeted applications.

The synthesis of Methyl 5-(chloromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-2-acetate typically involves multi-step reactions, including halogenation and esterification, under controlled conditions. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry are employed to confirm its purity and structural integrity. This compound's stability under ambient conditions makes it suitable for long-term storage, though precautions like moisture control are recommended.

From an industrial perspective, CAS No. 1804364-73-5 aligns with the growing focus on sustainable chemistry and green synthesis. Its potential as a building block for eco-friendly agrochemicals resonates with global trends toward reducing environmental impact. Additionally, the pyridine-acetate scaffold is being investigated for its role in biodegradable materials, addressing concerns about plastic pollution.

Frequently asked questions about this compound include its solubility profile (notably in polar organic solvents like DMSO), reactivity with nucleophiles, and compatibility with catalytic hydrogenation. These properties are critical for researchers designing novel reaction pathways. Moreover, its trifluoromethoxy group is often highlighted in discussions about fluorine-based pharmaceuticals, a hot topic in drug development circles.

In summary, Methyl 5-(chloromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-2-acetate represents a compelling case study in modern heterocyclic chemistry. Its dual utility in life sciences and materials innovation positions it at the intersection of multiple cutting-edge research fields, making CAS No. 1804364-73-5 a compound worth watching in coming years.